Cas no 1219949-11-7 (3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride
• CAS No: 1219949-11-7
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 4687125
• Update Time: 2025-05-19

3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-Chlorobenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-{[(4-Chlorobenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-{[(4-chlorophenyl)methoxy]methyl}pyrrolidine hydrochloride
• 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride

• Inchi： 1S/C12H16ClNO.ClH/c13-12-3-1-10(2-4-12)8-15-9-11-5-6-14-7-11;/h1-4,11,14H,5-9H2;1H
• InChI Key： NPDBVNNMNSQDJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 21.3

Additional information on 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride

3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219949-11-7): A Comprehensive Overview of Its Properties and Applications

3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219949-11-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and 4-chlorobenzyl substituent, is widely studied for its potential applications in drug development and material science. Its molecular structure, which includes a hydrochloride salt form, enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride for its potential role in designing central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter activity has sparked investigations into its use for neurological disorders, aligning with the growing public interest in brain health and cognitive enhancement. This aligns with trending searches such as "new treatments for neurodegenerative diseases" and "innovative CNS drug candidates."

The synthesis of 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride involves a multi-step process, often starting with the functionalization of pyrrolidine followed by the introduction of the 4-chlorobenzyl group. Its hydrochloride form is preferred in pharmaceutical formulations due to improved bioavailability. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity, addressing common queries like "how to verify compound purity" and "advanced analytical methods in chemistry."

Beyond pharmaceuticals, 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride has potential applications in agrochemicals and material science. Its structural motifs are being explored for developing crop protection agents, resonating with the global focus on sustainable agriculture. Additionally, its use in polymer chemistry for creating functional materials is under investigation, catering to searches like "novel polymer additives" and "high-performance materials."

Safety and handling of 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. This addresses frequently asked questions about "safe handling of chemical intermediates" and "lab safety best practices." The compound's stability under controlled conditions ensures its suitability for long-term storage, a critical factor for industrial and academic users.

In conclusion, 3-{(4-Chlorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219949-11-7) represents a promising compound with multifaceted applications. Its relevance to drug discovery, agricultural innovation, and advanced materials positions it at the forefront of scientific inquiry. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.